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Introduction
Terramycin®, with its active ingredient oxytetracycline (OTC), is a broad-spectrum antibiotic

widely utilized in aquaculture to control mortality from various bacterial diseases.[1][2][3] Its

application is crucial in disease surveillance and management; however, its use necessitates

stringent protocols to ensure efficacy, food safety, and to mitigate the growing concern of

antibiotic resistance.[1][2][4] These application notes provide detailed protocols for the

administration of Terramycin, monitoring of its residues, and data on its efficacy and the

associated development of bacterial resistance.
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Target Species Disease Dosage Duration

Salmonids

Furunculosis

(Aeromonas

salmonicida),

Coldwater Disease

(Flavobacterium

psychrophilum),

Columnaris Disease

(Flavobacterium

columnare), Ulcer

Disease (Hemophilus

piscium), Bacterial

Hemorrhagic

Septicemia

(Aeromonas

hydrophila),

Pseudomonas

Disease

2.5 - 3.75 g / 100 lbs

of fish per day
10 days

Catfish

Bacterial Hemorrhagic

Septicemia

(Aeromonas

liquefaciens),

Pseudomonas

Disease, Columnaris

Disease

(Flavobacterium

columnare)

2.5 - 3.75 g / 100 lbs

of fish per day
10 days

Cisco

Furunculosis

(Aeromonas

salmonicida)

83 mg/kg of body

weight per day
10 days

General Finfish Skeletal Marking

11.35 g / 100 lbs of

fish per day (250

mg/kg)

4 consecutive days
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Note: Dosages can be species and temperature-dependent. Always consult with a fish health

professional and adhere to local regulations.

Table 2: Efficacy of Oxytetracycline Against Common
Aquaculture Pathogens

Pathogen Fish Species
Treatment
Details

Survival Rate
(Treated vs.
Control)

Reference

Aeromonas

salmonicida
Cisco

83 mg/kg OTC in

feed for 10 days
85% vs. 3% [5][6]

Aeromonas

salmonicida
Coho Salmon

3.5 g OTC / 100

lbs fish/day in

feed for 10 days

Significantly

higher than

untreated

controls

[7]

Flavobacterium

columnare

Walleye

Fingerlings

10 mg/L OTC-

HCl bath for 60

min on 3

consecutive days

Significantly

higher than

untreated

controls

[8]

Flavobacterium

columnare

Channel Catfish

Fingerlings

10, 20, and 40

mg/L OTC-HCl

bath for 60 min

on 3 consecutive

days

Significantly

higher than

untreated

controls

[8]

Table 3: Minimum Inhibitory Concentration (MIC) Values
of Oxytetracycline for Various Aquaculture Pathogens
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Bacterial
Species

MIC Range
(µg/mL)

MIC50 (µg/mL) MIC90 (µg/mL) Notes

Edwardsiella

ictaluri
0.5 - 64.0 - -

80-90% of

isolates

considered

susceptible at

<1.0 µg/mL.[4]

Edwardsiella

piscicida
0.5 - >64.0 - -

80-90% of

isolates

considered

susceptible at

<1.0 µg/mL.[4]

Edwardsiella

tarda
0.5 - ≥64.0 - -

80-90% of

isolates

considered

susceptible at

<1.0 µg/mL.[4]

Flavobacterium

columnare

<0.12 (all

isolates)
- -

100% of isolates

considered

susceptible at

<1.0 µg/mL.[4]

Aeromonas

hydrophila
0.25 (all isolates) - -

100% of isolates

considered

susceptible at

<1.0 µg/mL.[4]

Streptococcus

iniae
0.5 - 16.0 - -

50% of isolates

considered

susceptible at

<1.0 µg/mL.[4]

Streptococcus

agalactiae
0.5 - 2.0 - -

80% of isolates

considered

susceptible at

<1.0 µg/mL.[4]
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Vibrio spp. 1.0 - 512 2 64

Isolates from

diseased shrimp.

[9]

Various

environmental

bacteria from

salmon farms

64 - 2048 - 1024 - 2048

Demonstrates

high-level

resistance in the

farm

environment.[10]

Table 4: Withdrawal Periods for Oxytetracycline in
Aquaculture

Fish
Species

Water
Temperatur
e

Administrat
ion

Dosage
Withdrawal
Period

Reference

Salmonids -
Medicated

Feed
Standard 21 days [2]

Catfish -
Medicated

Feed
Standard 3 days [2]

Rainbow

Trout
9 ± 0.8 °C

Oral (multiple

dose)

60 mg/kg for

7 days
50-56 days [11]

Rainbow

Trout
>10 °C Oral Standard 60 days [12]

Rainbow

Trout
7 - 10 °C Oral Standard 100 days [12]

Red Tilapia 27.3 ± 0.5 °C Oral
80 mg/kg for

10 days
17-18 days [13]

Red Tilapia 27.3 ± 0.7 °C Bath
10 ppm for 4

days
12.5-16 days [13]
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Protocol 1: Preparation of Medicated Feed with
Terramycin
Objective: To prepare a homogenous medicated feed with a specified concentration of

oxytetracycline.

Materials:

Terramycin 200® for Fish (or other appropriate OTC formulation)

Standard fish feed pellets

Fish oil or other suitable binder

Scale (accurate to 0.1 g)

Feed mixer (e.g., cement mixer for large batches, or a large container for smaller batches)

Spray bottle

Procedure:

Calculate the required amount of Terramycin: Based on the total biomass of fish to be treated

and the recommended dosage (see Table 1), calculate the total amount of active

oxytetracycline needed per day.

Determine the daily feed ration: Calculate the total amount of feed to be given to the fish

population for one day.

Weigh the Terramycin: Accurately weigh the required amount of Terramycin 200® for the

calculated daily feed ration.

Prepare the binder: Measure a small amount of fish oil (e.g., 2-5% of the feed weight).

Coat the feed: Place the feed pellets in the mixer. While the mixer is running, slowly spray

the fish oil onto the pellets until they are lightly coated. This will help the Terramycin powder

adhere to the feed.
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Add the Terramycin: Slowly add the weighed Terramycin powder to the coated pellets in the

mixer.

Mix thoroughly: Allow the feed to mix for at least 10-15 minutes to ensure a homogenous

distribution of the Terramycin.

Storage: Store the medicated feed in a cool, dry place, away from direct sunlight, and use it

within the recommended timeframe.

Protocol 2: Oxytetracycline Bath Immersion
Objective: To administer oxytetracycline via a static bath immersion for the treatment of

external bacterial infections.

Materials:

Oxytetracycline hydrochloride (OTC-HCl)

Treatment tank with aeration

Scale (accurate to 0.01 g)

Water testing kits (for pH, ammonia, etc.)

Procedure:

Prepare the treatment tank: Fill a separate treatment tank with water of the same

temperature and quality as the holding tank. Ensure vigorous aeration.

Calculate the amount of OTC-HCl: Based on the volume of the treatment tank and the

desired concentration (e.g., 10-40 mg/L for columnaris disease), calculate the required

amount of OTC-HCl.[8]

Dissolve the OTC-HCl: In a separate container with a small amount of water from the

treatment tank, dissolve the weighed OTC-HCl completely.

Add to the treatment tank: Add the dissolved OTC-HCl solution to the treatment tank and mix

well to ensure even distribution.
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Transfer the fish: Gently transfer the fish to be treated into the medicated bath.

Treatment duration: Expose the fish to the medicated bath for the prescribed duration (e.g.,

60 minutes).[8] Monitor the fish closely for any signs of distress.

Post-treatment: After the treatment period, carefully return the fish to their original holding

tank with clean, flowing water.

Repeat as necessary: Repeat the treatment as prescribed (e.g., on consecutive days).[8]

Protocol 3: Determination of Oxytetracycline Residues
in Fish Tissue by HPLC
Objective: To quantify the concentration of oxytetracycline residues in fish muscle tissue using

High-Performance Liquid Chromatography (HPLC).

Materials:

HPLC system with a UV detector

C18 analytical column

Homogenizer

Centrifuge

Solid-phase extraction (SPE) cartridges (e.g., Sep-Pak C18)

Oxytetracycline analytical standard

Reagents: 5% Trichloroacetic acid (TCA), Disodium ethylenediaminetetraacetate

(Na2EDTA), n-hexane, Methanol, Acetonitrile, 0.2 M Oxalic acid

Procedure:

Sample Preparation:

Accurately weigh 5 g of minced fish muscle tissue.
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Homogenize the tissue with a solution of 5% TCA containing 5% Na2EDTA.[14][15]

Centrifuge the homogenate.

Extraction and Clean-up:

Collect the supernatant and concentrate it.

Wash the concentrated solution with n-hexane to remove lipids.[14][15]

Pass the solution through a pre-conditioned Sep-Pak C18 SPE cartridge.[14][15]

Wash the cartridge with distilled water.[14][15]

Elute the oxytetracycline from the cartridge with methanol.[14][15]

Evaporate the eluate to dryness.[14][15]

HPLC Analysis:

Reconstitute the residue in a solution of acetonitrile-distilled water (3:7).[14][15]

Inject a known volume of the sample into the HPLC system.

Mobile Phase: A common mobile phase is a mixture of methanol, acetonitrile, and 0.2 M

oxalic acid (e.g., 1:1:4.4, pH 2.0).[14][15]

Detection: Monitor the eluent at a wavelength of 360 nm.[14][15][16]

Quantification:

Prepare a standard curve using known concentrations of the oxytetracycline analytical

standard.

Compare the peak area of the sample to the standard curve to determine the

concentration of oxytetracycline in the tissue.
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Caption: Workflow for aquaculture disease surveillance and Terramycin administration.
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Caption: Development of antibiotic resistance due to selective pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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